Cas no 1343253-74-6 (2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid)
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid
- 1H-Imidazole-1-butanoic acid, α-(ethylamino)-α,γ-dimethyl-
- AKOS014031725
- CS-0276657
- 1343253-74-6
- EN300-1139874
-
- Inchi: 1S/C11H19N3O2/c1-4-13-11(3,10(15)16)7-9(2)14-6-5-12-8-14/h5-6,8-9,13H,4,7H2,1-3H3,(H,15,16)
- InChI Key: FPLBTOIXEWJZAQ-UHFFFAOYSA-N
- SMILES: C(N1C=NC=C1)(C)CC(C)(C(=O)O)NCC
Computed Properties
- Exact Mass: 225.147726857g/mol
- Monoisotopic Mass: 225.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 422.3±40.0 °C(Predicted)
- pka: 2.27±0.41(Predicted)
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139874-0.05g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1139874-0.1g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1139874-0.25g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1139874-0.5g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1139874-1.0g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 1g |
$986.0 | 2023-06-09 | ||
| Enamine | EN300-1139874-2.5g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1139874-5.0g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 5g |
$2858.0 | 2023-06-09 | ||
| Enamine | EN300-1139874-10.0g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 10g |
$4236.0 | 2023-06-09 | ||
| Enamine | EN300-1139874-1g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1139874-5g |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid |
1343253-74-6 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid
Introduction to 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid (CAS No. 1343253-74-6)
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 1343253-74-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, an imidazole ring, and a pentanoic acid backbone, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.
The molecular structure of 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid consists of a pentanoic acid chain substituted with an ethylamino group at the second carbon and a 1H-imidazole ring at the fourth carbon. This configuration imparts distinctive chemical and biological characteristics, making it a versatile scaffold for the development of novel therapeutic agents. The presence of both basic (ethylamino) and aromatic (imidazole) functionalities allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes.
In recent years, there has been a growing interest in heterocyclic compounds due to their widespread presence in bioactive molecules and their potential to serve as pharmacophores. The imidazole ring, in particular, is a well-documented pharmacological moiety found in numerous drugs used to treat conditions ranging from infections to cancer. Its ability to engage with biological systems through hydrogen bonding and hydrophobic interactions makes it an attractive component in medicinal chemistry efforts.
2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid has been studied in the context of its potential applications as a building block for more complex molecules. Researchers have explored its reactivity and have demonstrated its utility in synthesizing derivatives with enhanced biological activity. For instance, modifications of the ethylamino group or the imidazole ring have led to compounds with improved binding affinity and selectivity towards specific targets.
One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The combination of the amino and imidazole functionalities provides multiple points of interaction with biological systems, which can be leveraged to design molecules that exhibit high specificity. This is particularly relevant in the context of precision medicine, where tailored therapeutic agents are designed to interact with unique biological signatures associated with diseases.
Recent studies have also highlighted the compound's potential in addressing unmet medical needs. For example, researchers have investigated its effects on enzymes involved in metabolic pathways relevant to inflammation and pain management. The findings suggest that derivatives of 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid may serve as lead compounds for drugs targeting these pathways.
The synthesis of 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, have been employed to construct the desired molecular framework efficiently.
In addition to its pharmaceutical applications, 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid has shown promise in other areas of chemical research. Its structural features make it a suitable candidate for studying molecular recognition processes and for developing new materials with tailored properties. For instance, its ability to form stable complexes with other molecules has been explored in the context of supramolecular chemistry.
The future prospects for 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid are vast, particularly as our understanding of its chemical and biological properties continues to grow. Ongoing research aims to uncover new derivatives with enhanced efficacy and reduced side effects. Furthermore, computational methods are being increasingly utilized to predict the behavior of this compound in various biological contexts, which can accelerate the discovery process.
In conclusion, 2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid (CAS No. 1343253-74-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery and medicinal chemistry research. As scientific understanding progresses, this compound is expected to play an increasingly important role in the development of innovative therapeutic solutions.
1343253-74-6 (2-(ethylamino)-4-(1H-imidazol-1-yl)-2-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)